2-(4-Aminophenyl)-1-(4-ethylpiperazin-1-yl)ethan-1-one

• IUPAC Name: 2-(4-aminophenyl)-1-(4-ethylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C14H21N3O/c1-2-16-7-9-17(10-8-16)14(18)11-12-3-5-13(15)6-4-12/h3-6H,2,7-11,15H2,1H3
• InChI Key: FZSDTJTUOMPSNU-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)CC2=CC=C(C=C2)N
• Molecular Formula: C14H21N3O
• Molecular Weight: 247.34 g/mol

Description

2-(4-Aminophenyl)-1-(4-ethylpiperazin-1-yl)ethan-1-one (2-APE) is a novel compound that has been studied for its potential applications in scientific research. It is a synthetic small molecule that is structurally related to the class of piperazine-based compounds. 2-APE has been shown to possess a wide range of pharmacological activities, including analgesic, anti-inflammatory, and antinociceptive effects. In addition, it has been demonstrated to possess a variety of biochemical and physiological effects that make it an attractive compound for further research.

Scientific Research Applications

2-(4-Aminophenyl)-1-(4-ethylpiperazin-1-yl)ethan-1-one has been studied for its potential applications in scientific research. It has been shown to possess a variety of pharmacological activities, including analgesic, anti-inflammatory, and antinociceptive effects. In addition, it has been demonstrated to possess a variety of biochemical and physiological effects that make it an attractive compound for further research. For example, 2-(4-Aminophenyl)-1-(4-ethylpiperazin-1-yl)ethan-1-one has been shown to inhibit the release of nitric oxide and to modulate the activity of several enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). In addition, it has been demonstrated to possess anti-cancer, anti-inflammatory, and anti-bacterial properties.

Mechanism of Action

2-(4-Aminophenyl)-1-(4-ethylpiperazin-1-yl)ethan-1-one has been shown to act as an agonist of the vanilloid receptor 1 (TRPV1). TRPV1 is a ligand-gated ion channel that is activated by a variety of stimuli, including heat, protons, and certain chemicals. When 2-(4-Aminophenyl)-1-(4-ethylpiperazin-1-yl)ethan-1-one binds to TRPV1, it causes the channel to open, resulting in the influx of calcium ions into the cell. This influx of calcium ions is thought to be responsible for the analgesic, anti-inflammatory, and antinociceptive effects of 2-(4-Aminophenyl)-1-(4-ethylpiperazin-1-yl)ethan-1-one.
Biochemical and Physiological Effects
2-(4-Aminophenyl)-1-(4-ethylpiperazin-1-yl)ethan-1-one has been shown to possess a variety of biochemical and physiological effects. It has been demonstrated to inhibit the release of nitric oxide, modulate the activity of several enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), and possess anti-cancer, anti-inflammatory, and anti-bacterial properties. In addition, it has been shown to possess analgesic, anti-inflammatory, and antinociceptive effects.

Advantages and Limitations for Lab Experiments

2-(4-Aminophenyl)-1-(4-ethylpiperazin-1-yl)ethan-1-one has several advantages for use in lab experiments. It is a small molecule that is easily synthesized and can be used in a variety of experiments. In addition, it has been demonstrated to possess a variety of pharmacological activities, including analgesic, anti-inflammatory, and antinociceptive effects. However, there are some limitations to using 2-(4-Aminophenyl)-1-(4-ethylpiperazin-1-yl)ethan-1-one in lab experiments. For example, it has a relatively short half-life, which may limit its use in long-term experiments. In addition, it may be difficult to obtain in large quantities due to its synthetic nature.

Future Directions

Despite its potential applications in scientific research, there is still much to be explored with 2-(4-Aminophenyl)-1-(4-ethylpiperazin-1-yl)ethan-1-one. For example, further research is needed to determine the effects of 2-(4-Aminophenyl)-1-(4-ethylpiperazin-1-yl)ethan-1-one on other physiological processes, such as the immune system and cardiovascular system. In addition, further studies are needed to determine the long-term effects of 2-(4-Aminophenyl)-1-(4-ethylpiperazin-1-yl)ethan-1-one and its potential for use in clinical applications. Finally, research is needed to explore the potential for 2-(4-Aminophenyl)-1-(4-ethylpiperazin-1-yl)ethan-1-one to be used as a therapeutic agent for the treatment of various diseases and disorders.

Synthesis Methods

2-(4-Aminophenyl)-1-(4-ethylpiperazin-1-yl)ethan-1-one can be synthesized using a variety of methods. One of the most commonly used methods is the acid-catalyzed condensation of 4-aminophenol and 4-ethylpiperazine. In this method, 4-aminophenol and 4-ethylpiperazine are reacted in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid, to produce 2-(4-Aminophenyl)-1-(4-ethylpiperazin-1-yl)ethan-1-one. Other methods of synthesis include the reaction of 4-aminophenol and 4-ethylpiperazine with a base, such as sodium hydroxide or potassium hydroxide, or the reaction of 4-aminophenol and 4-ethylpiperazine with an amine, such as ethylamine or piperidine.